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Compound of Interest

Compound Name: Oxydemeton-methyl

Cat. No.: B133069

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physicochemical
properties of the organophosphate insecticide Oxydemeton-methyl, which are critical for
environmental fate and transport modeling. The information presented herein is essential for
predicting the environmental distribution, persistence, and potential impact of this compound.

Core Physicochemical Properties

Accurate environmental modeling relies on precise input parameters. The following tables
summarize the key physicochemical properties of Oxydemeton-methyl, compiled from various
scientific sources.

General and Physical Properties
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Property Value Reference(s)
Molecular Formula CeH1504PS2 [1]
Molecular Weight 246.3 g/mol [1]
Physical State Clear amber liquid [1]
Melting Point <-20°C [2]
Boiling Point 106 °C at 0.01 Torr [2]
Density 1.289 g/cm3 at 20 °C [3]

Environmental Fate Properties
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Conditions/Not

Property Value Temperature Reference(s)
es
Water Solubility Miscible 20 °C - [2][3]
2.85x 107> -
Vapor Pressure 20 °C Low volatility [11[4]
mmHg
3.8x1073Pa 20 °C [2]
Estimated,;
Henry's Law 1.6 x10713 essentially
25°C _ [1]14]
Constant atm-m3/mol nonvolatile from
water surfaces
Indicates high
LOg Kow »
water solubility
(Octanol-Water )
N -0.74 21°C and low potential  [2][5]
Partition
for
Coefficient) ) )
bioaccumulation
Koc (Soil Organic Estimated,;
Carbon-Water suggests very
L 9-10 - . L [11[6][7]
Partitioning high mobility in
Coefficient) soil
Hydrolysis Half-
] 107 days 22 °C pH 4 [1]
life (DTso0)
46 days 22 °C pH7 [1]
2 days 22 °C pH 9 [1]
pH 7; Moderately
73 days 20 °C ) [8]
persistent
pH 7; Not a
Aqueous o
] significant
Photolysis Half- 222 days - ) [8]
] degradation
life (DTso0)
route
Soil Aerobic 1 day 20 °C Non-persistentin  [8]
Degradation soil under
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Half-life (DTso) aerobic

conditions

Environmental Fate and Transport Pathways

The environmental behavior of Oxydemeton-methyl is governed by a combination of its
physical and chemical properties. The following diagram illustrates the key pathways
influencing its fate and transport in the environment.
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Transformation and Transport Processes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physicochemical Properties of Oxydemeton-methyl: A
Technical Guide for Environmental Modeling]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b133069#physicochemical-properties-of-
oxydemeton-methyl-relevant-to-environmental-modeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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